5-Oxa-2-azaspiro[3.6]decane hydrochloride

Specification

• CAS No.: 2060045-23-8
• Molecular Formula: C8H16ClNO
• Molecular Weight: 177.67 g/mol
• IUPAC Name: 5-oxa-2-azaspiro[3.6]decane;hydrochloride
• Standard InChI: InChI=1S/C8H15NO.ClH/c1-2-4-8(6-9-7-8)10-5-3-1;/h9H,1-7H2;1H
• Standard InChI Key: NMTXDSQFHWONPN-UHFFFAOYSA-N
• SMILES: C1CCC2(CNC2)OCC1.Cl
• Canonical SMILES: C1CCC2(CNC2)OCC1.Cl

Introduction

Chemical Structure and Properties

5-Oxa-2-azaspiro[3.6]decane hydrochloride is a crystalline salt formed from the free base 5-oxa-2-azaspiro[3.6]decane and hydrochloric acid. The compound features a distinctive spiro structure that combines two ring systems sharing a single carbon atom. This unique molecular architecture contributes to its potential applications in various chemical and pharmaceutical contexts.

Basic Identification Information

The compound is officially registered with the following identifiers:

Property	Value
CAS Number	2060045-23-8
IUPAC Name	5-oxa-2-azaspiro[3.6]decane;hydrochloride
Molecular Formula	C₈H₁₆ClNO
Molecular Weight	177.67 g/mol
Standard InChI	InChI=1S/C8H15NO.ClH/c1-2-4-8(6-9-7-8)10-5-3-1;/h9H,1-7H2;1H
Standard InChIKey	NMTXDSQFHWONPN-UHFFFAOYSA-N
SMILES	C1CCC2(CNC2)OCC1.Cl

The parent compound (free base) has a molecular weight of 141.21 g/mol and a molecular formula of C₈H₁₅NO.

Structural Features

The 5-oxa-2-azaspiro[3.6]decane structure contains:

• A spiro carbon connecting two heterocyclic rings

• An oxygen atom in one ring (oxa component)

• A nitrogen atom in the other ring (aza component)

• A cyclic arrangement with a [3.6] ring system

The hydrochloride salt form enhances water solubility compared to the free base, which is a common modification for pharmaceutical applications.

Synthesis and Preparation

The synthesis of 5-Oxa-2-azaspiro[3.6]decane hydrochloride typically involves multiple steps, including the formation of the spiro structure followed by salt formation.

General Synthetic Approaches

The synthesis generally follows these steps:

• Preparation of appropriately substituted precursors

• Cyclization reactions to form the spiro structure

• Functional group modifications

• Salt formation with hydrochloric acid

According to available literature, one common method includes the reaction of appropriate carbonyl compounds with nitrogen-containing species under controlled conditions to form the desired spiro structure.

Chemical Reactivity and Related Compounds

Chemical Reactivity

The reactivity of 5-oxa-2-azaspiro[3.6]decane hydrochloride is influenced by both the oxygen and nitrogen functionalities in its structure. While specific reactivity data for this compound is limited, the following reactive sites can be identified:

• The secondary amine (NH) group can participate in:

  • Nucleophilic substitution reactions

  • Acylation reactions

  • Alkylation reactions

• The oxygen atom can act as:

  • A hydrogen bond acceptor

  • A coordination site for certain metals

Related Compounds

Several structurally related compounds have been reported in the literature:

• 6-Oxa-2-azaspiro[3.6]decane (CAS: 1214875-20-3)

• 8-Oxa-5-azaspiro[3.6]decane hydrochloride (CAS: 2287302-08-1)

• 5-Oxa-2-azaspiro[3.4]octane derivatives

• Various substituted 2-oxo-1-oxa-8-azaspirodecane derivatives

These related compounds share the common spiro structure but differ in the positioning of the oxygen and nitrogen atoms or the ring sizes, leading to diverse chemical and biological properties.

Applications and Research

5-Oxa-2-azaspiro[3.6]decane hydrochloride has attracted interest in various scientific and industrial applications due to its unique structural features.

Medicinal Chemistry Applications

The compound has potential applications in medicinal chemistry as:

• A building block for the synthesis of more complex bioactive molecules

• A structural component in compounds targeting specific biological receptors

• A key intermediate in pharmaceutical development pipelines

The spiro structure allows the compound to fit into unique binding sites on target molecules, potentially altering their biological activity. This characteristic makes it valuable for researchers exploring new therapeutic agents.

Research in Pharmaceutical Development

Related spiro-structured compounds have been investigated for various pharmaceutical applications:

Application Area	Description
GABA Receptor Modulators	Related compounds have been explored as novel isoxazolyl ether derivatives targeting GABA receptors
Psychotropic Agents	Similar structures have shown potential as treatments for psychiatric conditions
Antiallergic Compounds	Some related spiro compounds have demonstrated antiallergic properties

The patent literature indicates that structurally similar compounds have been investigated for their psychotropic and antiallergic properties, suggesting potential therapeutic applications for derivatives of this compound.

Industrial Applications

Beyond pharmaceutical research, potential industrial applications include:

• Use as a specialized chemical intermediate

• Component in the synthesis of advanced materials

• Building block for functionalized polymers

Manufacturer	Product Number	Packaging	Price (USD)	Updated
TRC	E590398	5mg	$45	2021-12-16
TRC	E590398	10mg	$90	2021-12-16
AK Scientific	7436EL	100mg	$506	2021-12-16
AK Scientific	7436EL	1g	$1275	2021-12-16
AK Scientific	7436EL	2.5g	$2404	2021-12-16
Vulcan Chem	VC2900580	Various	Inquire	2024-04-15

These pricing data indicate that the compound is relatively expensive, which is typical for specialized research chemicals with complex synthetic routes.

Supply Chain Considerations

The compound appears to be primarily available in smaller research quantities, suggesting:

• Limited large-scale production

• Specialized synthesis requirements

• Primary use in research rather than industrial applications

The relatively high price points further indicate specialized synthesis and purification processes.

Future Research Directions

Ongoing Research Trends

Patent literature suggests ongoing interest in related compounds, particularly in:

• Development of novel GABA receptor modulators

• Creation of new psychotropic and antiallergic compounds

• Exploration of the medicinal chemistry of spiro-structured heterocycles

These research directions indicate continued interest in the compound class to which 5-oxa-2-azaspiro[3.6]decane hydrochloride belongs.